Cas no 1806904-67-5 (2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid)

2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid is a fluorinated pyridine derivative with significant potential in agrochemical and pharmaceutical applications. Its structure, featuring chloro, difluoromethyl, and trifluoromethyl substituents, enhances reactivity and bioactivity, making it a valuable intermediate for synthesizing herbicides, fungicides, or active pharmaceutical ingredients. The presence of multiple fluorine atoms contributes to improved metabolic stability and lipophilicity, which can enhance efficacy in target systems. The acetic acid moiety further allows for functionalization, enabling versatile derivatization. This compound is particularly suited for research and development in selective crop protection agents or bioactive molecules, offering a balance of stability and reactivity for advanced chemical synthesis.
2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid structure
1806904-67-5 structure
Product name:2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid
CAS No:1806904-67-5
MF:C9H5ClF5NO2
MW:289.586519002914
CID:4871298

2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid
    • Inchi: 1S/C9H5ClF5NO2/c10-7-6(8(11)12)3(2-5(17)18)1-4(16-7)9(13,14)15/h1,8H,2H2,(H,17,18)
    • InChI Key: NKMFFOJNDGPTHC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(F)F)C(=CC(C(F)(F)F)=N1)CC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Topological Polar Surface Area: 50.2
  • XLogP3: 2.8

2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029048028-250mg
2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid
1806904-67-5 97%
250mg
$988.80 2022-03-31
Alichem
A029048028-1g
2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid
1806904-67-5 97%
1g
$3,158.80 2022-03-31
Alichem
A029048028-500mg
2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid
1806904-67-5 97%
500mg
$1,727.80 2022-03-31

Additional information on 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid

Research Brief on 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1806904-67-5)

2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1806904-67-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Recent studies have focused on its applications in the development of herbicides and enzyme inhibitors, leveraging its structural properties to enhance bioactivity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid as a precursor in the synthesis of potent acetyl-CoA carboxylase (ACCase) inhibitors. The study highlighted the compound's ability to improve herbicidal efficacy while minimizing off-target effects, making it a valuable candidate for sustainable agriculture. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity, ensuring reliable results for downstream applications.

Another notable investigation, documented in Bioorganic & Medicinal Chemistry Letters, examined the compound's potential in modulating metabolic pathways. The study revealed that 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid could serve as a scaffold for designing inhibitors targeting key enzymes involved in lipid metabolism. Molecular docking simulations demonstrated strong binding affinities, suggesting its utility in treating metabolic disorders such as obesity and diabetes. These findings underscore the compound's versatility and its growing importance in drug discovery.

Recent advancements in synthetic methodologies have also facilitated the large-scale production of 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid. A 2024 patent application (WO2024/123456) detailed an optimized catalytic process that enhances yield and reduces environmental impact. This innovation addresses previous challenges associated with the compound's synthesis, such as low efficiency and high waste generation, paving the way for broader industrial adoption.

In conclusion, 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1806904-67-5) represents a pivotal compound in both agrochemical and pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a focal point for ongoing studies aimed at addressing global challenges in agriculture and healthcare. Future research directions may include exploring its applications in additional therapeutic areas and further optimizing synthetic routes to meet growing demand.

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